N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H16N4O2S/c1-11-9-15(22-23(11)2)18(25)20-12-7-8-13(16(24)10-12)19-21-14-5-3-4-6-17(14)26-19/h3-10,24H,1-2H3,(H,20,25)
• InChI Key: DLHQFWBXAGFLSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)O
• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.4 g/mol

Description

N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C19H16N4O2S and its molecular weight is 364.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research into the antimicrobial properties of benzo[d]thiazol derivatives has demonstrated promising results. For instance, novel analogs displaying significant antibacterial activity against strains such as Staphylococcus aureus and Bacillus subtilis have been synthesized and evaluated, indicating these compounds' potential as antibacterial agents at non-cytotoxic concentrations (Palkar et al., 2017). Another study synthesized compounds with potent antimicrobial effects, some of which showed higher potency against pathogenic strains compared to reference drugs (Bikobo et al., 2017).

Anticancer Evaluation

Compounds derived from benzo[d]thiazol have been characterized and tested for anticancer activity. For instance, a synthesized organic compound showed significant antibacterial, antifungal, and anticancer activity against MDA-MB-231 breast cancer cells, highlighting its therapeutic potential in cancer treatment (Senthilkumar et al., 2021).

Synthesis Methodologies

The synthesis and characterization of benzo[d]thiazol derivatives involve complex methodologies that contribute to the development of novel compounds with potential therapeutic applications. Studies have detailed the synthesis routes, providing insights into the chemical processes involved in creating these compounds with specific functional activities (Ikemoto et al., 2005).

Biological Receptor Interactions

Investigations into how these compounds interact with biological receptors have been conducted to understand their mechanism of action. For example, molecular interaction studies with the CB1 cannabinoid receptor have been performed to elucidate the antagonist activity of certain pyrazole-3-carboxamide derivatives, offering insights into their potential as antipsychotic agents or receptor modulators (Shim et al., 2002).

Mechanism of Action

Target of Action

tuberculosis

Mode of Action

Benzothiazole derivatives have been known to interact with their targets leading to changes that result in their biological activity

Biochemical Pathways

Benzothiazole derivatives have been associated with various biological activities, suggesting that they may affect multiple pathways

Result of Action

Benzothiazole derivatives have been associated with various biological activities, suggesting that they may have multiple effects at the molecular and cellular level